1-[[(4-Methylsulfonylbenzoyl)amino]methyl]cyclopropane-1-carboxylic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-[[(4-Methylsulfonylbenzoyl)amino]methyl]cyclopropane-1-carboxylic acid, also known as MCPC, is a cyclopropane derivative that has been widely studied for its potential applications in scientific research. This compound is known for its ability to modulate the activity of certain enzymes and receptors in the body, making it a promising candidate for a variety of research applications.
Mechanism of Action
The mechanism of action of 1-[[(4-Methylsulfonylbenzoyl)amino]methyl]cyclopropane-1-carboxylic acid is not fully understood, but it is believed to involve the modulation of certain enzymes and receptors in the body. Specifically, 1-[[(4-Methylsulfonylbenzoyl)amino]methyl]cyclopropane-1-carboxylic acid has been shown to inhibit the activity of the enzyme dipeptidyl peptidase-4 (DPP-4) and to activate the GABA-A receptor, which plays a key role in the regulation of neurotransmitter activity in the brain.
Biochemical and Physiological Effects
1-[[(4-Methylsulfonylbenzoyl)amino]methyl]cyclopropane-1-carboxylic acid has been shown to have a variety of biochemical and physiological effects in the body. For example, it has been shown to increase insulin secretion and improve glucose tolerance, making it a potential candidate for the treatment of diabetes. Additionally, 1-[[(4-Methylsulfonylbenzoyl)amino]methyl]cyclopropane-1-carboxylic acid has been shown to have anti-inflammatory and antioxidant effects, which could be useful in the treatment of a variety of diseases.
Advantages and Limitations for Lab Experiments
One advantage of 1-[[(4-Methylsulfonylbenzoyl)amino]methyl]cyclopropane-1-carboxylic acid is that it is relatively easy to synthesize and purify, making it a useful tool for researchers. Additionally, it has been shown to have a variety of effects in the body, making it a promising candidate for a variety of research applications. However, one limitation of 1-[[(4-Methylsulfonylbenzoyl)amino]methyl]cyclopropane-1-carboxylic acid is that its mechanism of action is not fully understood, which could limit its potential applications.
Future Directions
There are a variety of future directions for research on 1-[[(4-Methylsulfonylbenzoyl)amino]methyl]cyclopropane-1-carboxylic acid. One area of focus could be on further elucidating its mechanism of action, which could help to identify new potential applications for this compound. Additionally, research could focus on developing new derivatives of 1-[[(4-Methylsulfonylbenzoyl)amino]methyl]cyclopropane-1-carboxylic acid that have improved activity and selectivity, which could be useful in the development of new drugs for a variety of diseases. Finally, research could focus on testing the safety and efficacy of 1-[[(4-Methylsulfonylbenzoyl)amino]methyl]cyclopropane-1-carboxylic acid in human clinical trials, which could help to determine its potential as a therapeutic agent.
Synthesis Methods
1-[[(4-Methylsulfonylbenzoyl)amino]methyl]cyclopropane-1-carboxylic acid can be synthesized using a variety of methods, including chemical synthesis and enzymatic methods. One common method involves the reaction of 4-methylsulfonylbenzoyl chloride with glycine in the presence of a cyclopropane derivative. The resulting product is then purified and characterized using various analytical techniques.
Scientific Research Applications
1-[[(4-Methylsulfonylbenzoyl)amino]methyl]cyclopropane-1-carboxylic acid has been studied for its potential applications in a variety of scientific fields, including biochemistry, pharmacology, and neuroscience. One area of research that has shown promise is in the development of new drugs for the treatment of neurological disorders. 1-[[(4-Methylsulfonylbenzoyl)amino]methyl]cyclopropane-1-carboxylic acid has been shown to modulate the activity of certain receptors in the brain, which could be useful in the development of new therapeutics.
properties
IUPAC Name |
1-[[(4-methylsulfonylbenzoyl)amino]methyl]cyclopropane-1-carboxylic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H15NO5S/c1-20(18,19)10-4-2-9(3-5-10)11(15)14-8-13(6-7-13)12(16)17/h2-5H,6-8H2,1H3,(H,14,15)(H,16,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ITIMEUKXRXSTBS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)C1=CC=C(C=C1)C(=O)NCC2(CC2)C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H15NO5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
297.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-[[(4-Methylsulfonylbenzoyl)amino]methyl]cyclopropane-1-carboxylic acid |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.